N-methyl-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-methyl-2-[1-(2-methylphenyl)-5-phenylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H19N3OS/c1-14-8-6-7-11-16(14)22-17(15-9-4-3-5-10-15)12-21-19(22)24-13-18(23)20-2/h3-12H,13H2,1-2H3,(H,20,23)
• InChI Key: RTCKBJUGRZEFCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SCC(=O)NC)C3=CC=CC=C3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

N-methyl-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide, also known as MPTA, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTA is a thioacetamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments.

Mechanism of Action

The exact mechanism of action of N-methyl-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide is not fully understood, but it is believed to work through a variety of biochemical pathways. This compound has been found to interact with a number of proteins and enzymes in the body, including histone deacetylases (HDACs) and thioredoxin reductase. These interactions may contribute to the observed biochemical and physiological effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including anti-tumor activity, neuroprotective effects, and antioxidant activity. This compound has also been found to exhibit anti-inflammatory activity and has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been found to exhibit anti-angiogenic activity, which may contribute to its anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide in laboratory experiments is its broad range of potential applications. This compound has been studied for its potential use in a variety of scientific research areas, including cancer research, neurobiology, and pharmacology. Additionally, this compound has been found to exhibit a range of biochemical and physiological effects, making it a versatile compound for use in laboratory experiments.
One limitation of using this compound in laboratory experiments is the limited understanding of its mechanism of action. While this compound has been found to interact with a number of proteins and enzymes in the body, the exact mechanisms by which it exerts its effects are not fully understood. Additionally, the potential side effects of this compound are not well characterized, which may limit its use in certain laboratory experiments.

Future Directions

There are several potential future directions for research on N-methyl-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide. One area of interest is the development of this compound as a therapeutic agent for cancer. Further studies are needed to fully understand the anti-tumor activity of this compound and its potential as a cancer treatment.
Another potential future direction for research on this compound is the development of this compound-based drug delivery systems. This compound has been studied for its potential as a drug delivery agent, and further research in this area may lead to the development of more effective drug delivery systems.
Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound. The exact mechanisms by which this compound exerts its effects are not fully understood, and additional research may shed light on the potential applications of this compound in a variety of scientific research areas.

Synthesis Methods

The synthesis of N-methyl-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide involves the reaction of 2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetic acid with methylamine. The resulting compound is then purified through a series of chemical processes to obtain the final product, this compound.

Scientific Research Applications

N-methyl-2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurobiology, and pharmacology. In cancer research, this compound has been found to exhibit anti-tumor activity and has been shown to inhibit the growth of cancer cells. In neurobiology, this compound has been studied for its potential neuroprotective effects and has been found to exhibit antioxidant activity. In pharmacology, this compound has been studied for its potential use as a drug delivery agent, as well as its potential as a therapeutic agent for various diseases.